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Compound of Interest

Compound Name: Acetaldehyde-2,2,2-d3
CAS No.: 19901-15-6
Cat. No.: B032909
. J

Acetaldehyde-2,2,2-d3 (CDsCHO) is a deuterated isotopologue of acetaldehyde, a critical
compound in both industrial and biological systems. In the realm of advanced research and
pharmaceutical development, its utility is significant. The deuterium-labeled methyl group
serves as a powerful tool in mechanistic studies, allowing scientists to trace metabolic
pathways and elucidate reaction kinetics without altering the fundamental chemical reactivity of
the molecule. It is particularly valuable in studies involving cytochrome P450 metabolism,
alcohol dehydrogenase activity, and as an internal standard in mass spectrometry-based
analyses.

However, the incorporation of deuterium does not mitigate the inherent hazards of the parent
acetaldehyde molecule. This guide provides a deep dive into the safety data sheet (SDS) for
Acetaldehyde-2,2,2-d3, moving beyond a simple recitation of sections to offer a practical, risk-
based framework for its safe handling, use, and disposal. As a Senior Application Scientist, the
causality behind each safety protocol is emphasized to ensure a culture of informed, proactive
safety in the laboratory.

Section I: Decoding the Hazard Profile

The safety profile of Acetaldehyde-2,2,2-d3 is fundamentally that of acetaldehyde. The
Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides a
universal framework for understanding these risks at a glance.
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Immediate and Acute Hazards: The "Handle with
Extreme Caution" Protocol

The most immediate dangers posed by this compound are its extreme flammability and its
irritant properties. These hazards demand rigorous adherence to protocols to prevent acute
injury or catastrophic laboratory incidents.

o Extreme Flammability: Acetaldehyde-2,2,2-d3 is classified as a Flammable Liquid, Category
1, the highest risk category.[1][2] This is a direct consequence of its physical properties: a
very low boiling point (approx. 21°C) and a flash point of -40°C. This means that at standard
room temperature, the liquid readily evaporates to form a vapor that can mix with air to
create an explosive mixture.[3] The causality is clear: any source of ignition—a spark from
electrical equipment, static discharge, or an open flame—can lead to a violent fire or
explosion.[4][5] Therefore, all work must be conducted within a certified chemical fume hood,
and all potential ignition sources must be rigorously excluded from the work area.[6]

o Respiratory and Eye Irritation: The compound is a potent irritant.[1][2] Inhalation of its vapors
can cause significant respiratory tract irritation (STOT SE 3).[1][7][8] Direct contact with the
liquid or concentrated vapor will cause serious eye irritation.[1][7][9] This is due to the
aldehyde functional group's reactivity with biological macromolecules in the mucous
membranes and eyes.

Long-Term Health Hazards: The Chronic Exposure
Protocol

Beyond the immediate risks, repeated or prolonged exposure to Acetaldehyde-2,2,2-d3
carries severe, long-term health consequences.

» Carcinogenicity: Acetaldehyde is classified as a Category 1B carcinogen ("May cause
cancer") and is suspected of causing cancer by IARC and other regulatory bodies.[7][8][10]
[11] This classification is based on sufficient evidence of carcinogenicity in animal studies,
where inhalation has been linked to nasal tumors.[12] The mechanism involves the
compound's ability to form DNA adducts, leading to genetic damage.

e Mutagenicity: The compound is also classified as a Category 2 mutagen ("Suspected of
causing genetic defects").[5][7][8][10] This aligns with its carcinogenic properties, as the
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ability to damage genetic material is a key step in the initiation of cancer.[11]

This dual long-term hazard profile necessitates that Acetaldehyde-2,2,2-d3 be treated as a
"select carcinogen” under laboratory safety standards. This requires designated work areas,
stringent containment procedures, and rigorous decontamination protocols.[6]
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Hazard
Classification

GHS Category

Hazard Statement

Rationale &
Implication

Flammable Liquid

Category 1

H224: Extremely
flammable liquid and

vapor.[1]

Low boiling point and
flash point create a
severe fire and
explosion risk.
Requires strict control
of ignition sources and
use of explosion-proof
equipment.[4]

Serious Eye Irritation

Category 2A

H319: Causes serious

eye irritation.[1]

Vapors and liquid are
damaging to the eyes.
Mandates the use of
chemical splash
goggles and a face
shield.[9]

Specific Target Organ
Toxicity (Single

Exposure)

Category 3

H335: May cause

respiratory irritation.[1]

Inhalation of vapors
can damage the
respiratory tract. All
work must be
performed in a

chemical fume hood.

[5]

Germ Cell
Mutagenicity

Category 2

H341: Suspected of
causing genetic
defects.[5]

The compound can
damage genetic
material. Requires
stringent containment
to prevent exposure.
[10]

Carcinogenicity

Category 1B

H350: May cause
cancer.[7][10]

Confirmed animal
carcinogen and
reasonably anticipated
to be a human
carcinogen. Must be

handled in designated
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areas with specific
cancer hazard

signage.[6]

Section II: Proactive Safety - Engineering Controls,
PPE, and Storage

A self-validating safety system relies on a multi-layered approach where engineering controls,
personal protective equipment (PPE), and administrative protocols work in concert to minimize
exposure.

Engineering Controls: The First Line of Defense

The primary engineering control for Acetaldehyde-2,2,2-d3 is a certified chemical fume hood.
[6] This is non-negotiable. The hood provides essential ventilation to keep vapor concentrations
below explosive limits and away from the user's breathing zone. All equipment used within the
hood, such as stir plates or heating mantles, must be explosion-proof.[4][6] Emergency
eyewash stations and safety showers must be immediately accessible in any laboratory where
this chemical is handled.[2]

Personal Protective Equipment (PPE): The Last Barrier

PPE selection must be based on the specific hazards of the compound.
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PPE Category

Specification

Justification

Hand Protection

Neoprene or butyl rubber
gloves. Consider double-

gloving.

Provides resistance to
chemical breakthrough.
Double-gloving is a best
practice when handling potent

carcinogens.[6]

Eye Protection

Tightly fitting chemical splash

goggles and a full-face shield.

Protects against splashes of
the corrosive liquid and high

vapor concentrations.[6]

Body Protection

A fire-resistant lab coat.

Protects against splashes and
provides a crucial barrier in the

event of a flash fire.[6]

Respiratory Protection

Not typically required when

using a fume hood.

In the event of a large spill or
engineering control failure, a
full-face respirator with
appropriate cartridges may be
necessary for emergency

response.[13]

Storage and Handling: Maintaining Chemical Integrity

and Safety

Proper storage is critical to prevent accidents and degradation of this air-sensitive compound.

[6]

o Temperature: Store in a refrigerator or dedicated flammable materials storage unit at 2-8°C.

[2][14] This reduces the vapor pressure and rate of evaporation.

o Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen).[6][13] Acetaldehyde

can slowly oxidize in the presence of air to form unstable peroxides, which can explode upon

concentration or heating.[2]

» Containment: The container must be kept tightly sealed and stored upright in a secondary

container to prevent leakage.[4][6] The storage location, such as a flammable storage
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cabinet, must be clearly labeled with "CANCER HAZARD" signage.[6]

Section lll: Physicochemical Properties and Their
Safety Implications

Understanding the chemical's properties provides the scientific basis for the safety protocols.

Property Value Safety Implication
Molecular Formula C2HDsO Deuterated isotopologue.
Molecular Weight 47.07 g/mol [1]

The liquid will boil and rapidly
N ) vaporize at slightly above room
Boiling Point ~21°C ) o
temperature, increasing fire

and inhalation risks.

Vapors can be ignited by a
Flash Point -40 °C (-40 °F) spark or flame even at very low

temperatures.

Vapors will sink and can
] ) ] accumulate in low-lying areas,
Vapor Density >1 (heavier than air) ] ) )
potentially traveling to a distant

ignition source.[3]

The substance can ignite
- without a spark if it comes into
Autoignition Temp. 175 °C (347 °F) _
contact with a surface at or

above this temperature.

Unique identifier for

CAS Number 19901-15-6[1]
Acetaldehyde-2,2,2-d3.

Section IV: Experimental and Emergency Protocols
Experimental Workflow: Preparation of a Stock Solution
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This protocol outlines the essential steps for safely preparing a solution, a common task in a
research setting.

Preparation Phase

Don Required PPE:
Fire-resistant lab coat, goggles,
face shield, double gloves

Y

Designate and label work area
in fume hood as 'CANCER HAZARD'

Y

Gather and ground all equipment
(e.g., balance, glassware)

Handlin ; Phase
y

Remove sealed vial from
refrigerated storage

\
Allow vial to equilibrate to
ambient temperature inside the hood

\

Uncap and quickly withdraw
required amount using a gas-tight syringe

Y

Dispense into solvent in a
septum-sealed flask

A 4
Qmmediately reseal primary containea

Cl; anup & Disposal Phase

Ejecontamlnate syringe and needlesj [ eturn primary container tca
p

with a suitable quenching solution roper refrigerated storage

v
GNipe down designated work area]

\

Dispose of all contaminated waste
in a labeled, sealed hazardous waste container,
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Click to download full resolution via product page
Caption: Safe handling workflow for Acetaldehyde-2,2,2-d3.
Step-by-Step Methodology:

Preparation: Before retrieving the chemical, don all required PPE. Designate a specific area
within the chemical fume hood for the procedure and ensure it is clearly labeled. Assemble
all necessary glassware and equipment, ensuring any electronic devices are explosion-proof
and properly grounded to prevent static discharge.[4][6]

Equilibration: Retrieve the sealed vial from its 2-8°C storage.[2] Place it within the designated
area of the fume hood and allow it to slowly warm to the ambient temperature of the hood.
Causality: Opening a cold vial can cause atmospheric moisture to condense inside,
contaminating the air-sensitive compound.

Aliquoting: Using a properly sized, gas-tight syringe, pierce the septum of the vial. Withdraw
the desired volume of liquid.

Dilution: Immediately dispense the liquid into the receiving flask containing the desired
solvent. This flask should ideally be sealed with a septum to minimize the escape of vapors.

Resealing: Immediately and tightly reseal the primary Acetaldehyde-2,2,2-d3 container.

Decontamination & Disposal: Decontaminate the syringe and any other contaminated
reusable equipment. All disposable items (e.g., syringe tips, wipes) must be placed in a
designated, sealed hazardous waste container.[10] Wipe down the work surface.

Storage: Return the primary container to its designated, labeled storage location.[6]

Emergency Response Decision Tree

In the event of an accident, a clear and logical response is critical.
Caption: Emergency response decision tree for Acetaldehyde-2,2,2-d3.

e In Case of Skin/Eye Contact: Immediately flush the affected area with copious amounts of
water for at least 15 minutes.[13] For eye contact, hold the eyelids open during flushing.
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Remove all contaminated clothing. Seek immediate medical attention.[6]

» In Case of Inhalation: Move the affected person to fresh air at once. If breathing is difficult,
administer oxygen. Seek immediate medical attention.[2][13]

e In Case of a Spill: Evacuate all non-essential personnel. Remove all sources of ignition.[13]
For a small spill, use an absorbent material or spill pillow to contain the liquid. For a large
spill, evacuate the laboratory and contact emergency services.[13]

 In Case of Fire: Use a carbon dioxide or dry chemical fire extinguisher. Do NOT use water,
as it may be ineffective and can spread the flammable liquid.[3]

Conclusion

Acetaldehyde-2,2,2-d3 is an invaluable tool for scientific discovery, but its utility is matched by
its significant hazard profile. A thorough understanding of its extreme flammability, irritant
properties, and long-term carcinogenic and mutagenic potential is not merely a regulatory
requirement but a scientific and ethical responsibility. By integrating the principles of the Safety
Data Sheet into a framework of proactive, informed safety—from engineering controls and PPE
to meticulous handling and emergency preparedness—researchers can harness the power of
this compound while ensuring the well-being of themselves and their colleagues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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